4-methoxy-N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H18N4O3S/c1-12-11-15-18(9-10-19(15)17-12)8-7-16-23(20,21)14-5-3-13(22-2)4-6-14/h3-6,9-11,16H,7-8H2,1-2H3
• InChI Key: XYKGGRACTCLERR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN(C2=C1)CCNS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol
• CAS No.: 2034263-86-8

Description

“4-methoxy-N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)benzenesulfonamide” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Scientific Research Applications

Synthesis and Characterization

Research has led to the synthesis of novel benzenesulfonamide derivatives with potential applications in medical and chemical studies. For instance, the synthesis and characterization of zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups have shown significant potential. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II mechanisms in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

Benzenesulfonamide derivatives have been evaluated for their anticancer potential. For example, a series of new benzenesulfonamides synthesized from substituted benzaldehydes showed interesting cytotoxic activities, potentially crucial for further anti-tumor activity studies. Some derivatives strongly inhibited human cytosolic isoforms, suggesting their use as carbonic anhydrase inhibitors (Gul et al., 2016).

Antimicrobial Activity

Research into the antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds, including those containing benzenesulfonamide, has highlighted their potential. The synthesized compounds were evaluated against various bacteria and fungi, indicating their significant antimicrobial properties (Sarvaiya, Gulati, & Patel, 2019).